5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide
Overview
Description
5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide is a chemical compound known for its diverse applications in various fields such as chemistry, biology, medicine, and industry. It is characterized by its unique molecular structure, which includes an amino group, diethyl groups, a phenoxy group, and a sulfonamide group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide typically involves multiple steps, starting with the preparation of the phenoxybenzene core. This is followed by the introduction of the sulfonamide group and the amino group. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.
Industrial Production Methods
In industrial settings, the production of this compound is scaled up using optimized reaction conditions. This includes the use of continuous flow reactors and automated systems to control temperature, pressure, and reaction time. The final product is purified using techniques such as crystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acids or other oxidized derivatives.
Reduction: Reduction reactions can lead to the formation of amines or other reduced products.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions often involve controlled temperatures, specific solvents, and catalysts to achieve the desired products.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction may produce amines. Substitution reactions can lead to a wide range of derivatives with different functional groups.
Scientific Research Applications
5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide has numerous applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide involves its interaction with specific molecular targets and pathways. The sulfonamide group is known to inhibit certain enzymes, leading to various biological effects. The compound may also interact with cellular receptors and signaling pathways, contributing to its therapeutic potential.
Comparison with Similar Compounds
Similar Compounds
Sulfamethazine: A commonly used sulfonamide drug with antibacterial properties.
Sulfadiazine: Another sulfonamide drug used in combination with other agents to treat infections.
Uniqueness
5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide is unique due to its specific molecular structure, which imparts distinct chemical and biological properties
This detailed article provides a comprehensive overview of this compound, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide involves the reaction of 2-phenoxyaniline with diethyl sulfate to form N,N-diethyl-2-phenoxybenzenamine, which is then reacted with sulfuryl chloride to form N,N-diethyl-2-phenoxybenzenesulfonamide. The resulting sulfonamide is then reacted with ammonia to form 5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide.", "Starting Materials": [ "2-phenoxyaniline", "diethyl sulfate", "sulfuryl chloride", "ammonia" ], "Reaction": [ "Step 1: React 2-phenoxyaniline with diethyl sulfate in the presence of a base such as potassium carbonate to form N,N-diethyl-2-phenoxybenzenamine.", "Step 2: React N,N-diethyl-2-phenoxybenzenamine with sulfuryl chloride in the presence of a base such as triethylamine to form N,N-diethyl-2-phenoxybenzenesulfonamide.", "Step 3: React N,N-diethyl-2-phenoxybenzenesulfonamide with ammonia in the presence of a base such as sodium hydroxide to form 5-amino-N,N-diethyl-2-phenoxybenzene-1-sulfonamide." ] } | |
CAS No. |
2680528-81-6 |
Molecular Formula |
C16H20N2O3S |
Molecular Weight |
320.4 |
Purity |
0 |
Origin of Product |
United States |
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